2-[3-(3,4-dichlorophenyl)-5,6-dimethyl-2,4-dioxothieno[2,3-d]pyrimidin-1-yl]-N-(4-ethylphenyl)acetamide

• CAS No.: 865655-38-5
• Molecular Formula: C24H21Cl2N3O3S
• Molecular Weight: 502.41
• IUPAC Name: 2-[3-(3,4-dichlorophenyl)-5,6-dimethyl-2,4-dioxothieno[2,3-d]pyrimidin-1-yl]-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C24H21Cl2N3O3S/c1-4-15-5-7-16(8-6-15)27-20(30)12-28-23-21(13(2)14(3)33-23)22(31)29(24(28)32)17-9-10-18(25)19(26)11-17/h5-11H,4,12H2,1-3H3,(H,27,30)
• InChI Key: GHNBVLYVAPRYSB-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C3=C(C(=C(S3)C)C)C(=O)N(C2=O)C4=CC(=C(C=C4)Cl)Cl
• solubility: not available

Description

The compound 2-[3-(3,4-dichlorophenyl)-5,6-dimethyl-2,4-dioxothieno[2,3-d]pyrimidin-1-yl]-N-(4-ethylphenyl)acetamide is a thieno[2,3-d]pyrimidine derivative characterized by a bicyclic heteroaromatic core fused with a pyrimidine ring. Key structural features include:

• 3,4-Dichlorophenyl group: Positioned at the 3rd carbon of the thienopyrimidine scaffold, contributing steric bulk and electron-withdrawing properties.
• 5,6-Dimethyl substituents: Enhance hydrophobic interactions and stabilize the planar aromatic system.
• 2,4-Diketone moieties: Facilitate hydrogen bonding and metal coordination.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-[3-(3,4-dichlorophenyl)-5,6-dimethyl-2,4-dioxothieno[2,3-d]pyrimidin-1-yl]-N-(4-ethylphenyl)acetamide with structurally analogous compounds from the literature. Key differences in substituents, physicochemical properties, and reported activities are highlighted.

Compound Name & Structure	Molecular Formula (MW)	Substituents (Thienopyrimidine Core)	Acetamide Side Chain	Key Data/Findings	Reference
Target Compound : 2-[3-(3,4-dichlorophenyl)-5,6-dimethyl-2,4-dioxothieno[2,3-d]pyrimidin-1-yl]-N-(4-ethylphenyl)acetamide	C₂₃H₂₀Cl₂N₃O₃S (504.39 g/mol)	3-(3,4-Cl₂Ph), 5,6-diMe, 2,4-dione	N-(4-EtPh)	Not explicitly reported; inferred higher lipophilicity due to 3,4-Cl₂Ph and EtPh.	N/A
N-(4-Chlorophenyl)-2-[(3-ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide	C₁₉H₂₀ClN₃O₂S₂ (430.97 g/mol)	3-Et, 5,6-diMe, 4-one	N-(4-ClPh)	Sulfanyl linker may enhance metabolic stability compared to diketone systems.
2-[(4-Methyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio]-N-(2,3-dichlorophenyl)acetamide	C₁₃H₁₁Cl₂N₃O₂S (344.21 g/mol)	4-Me, 6-one (pyrimidine core only)	N-(2,3-Cl₂Ph)	MP: 230–232°C; NMR-confirmed planar conformation.
2-((3-Ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(3-methoxyphenyl)acetamide	C₂₀H₂₂N₃O₃S₂ (428.53 g/mol)	3-Et, 5,6-diMe, 4-one	N-(3-MeOPh)	Methoxy group may improve solubility vs. chloro substituents.

Structural and Functional Insights

Core Modifications: The 2,4-diketone in the target compound (vs. 3,4-Dichlorophenyl vs. 4-chlorophenyl (): The additional chlorine atom increases steric bulk and electron-withdrawing effects, which may improve binding to hydrophobic pockets in enzymes .

Side Chain Variations :

• N-(4-Ethylphenyl) (target) vs. N-(3-methoxyphenyl) (): Ethyl groups enhance lipophilicity, while methoxy groups improve aqueous solubility. The 4-ethylphenyl group in the target compound may favor membrane penetration .

Synthetic Accessibility :

• Acetamide derivatives like the target compound are often synthesized via nucleophilic substitution or coupling reactions, as seen in . The sulfur-containing analogs (e.g., ) require thiolation steps, which can affect yield and purity .

Physicochemical Properties

• Melting Points : The target compound’s melting point is unreported, but analogs like exhibit high MPs (~230°C), suggesting strong intermolecular forces (e.g., hydrogen bonding) .
• Solubility : Chlorophenyl and ethyl groups reduce aqueous solubility, while methoxy () or hydrophilic linkers (e.g., sulfanyl in ) may mitigate this .